Cas no 52486-21-2 (trans-1-Isopropyl-4-trifluoromethyl-cyclohexane)

• Product Name: trans-1-Isopropyl-4-trifluoromethyl-cyclohexane
• CAS No: 52486-21-2
• MF: C₁₀H₁₇F₃
• MW: 194.237193822861
• MDL: MFCD20233110
• CID: 4654637
• PubChem ID: 23389027
• Update Time: 2025-06-12

trans-1-Isopropyl-4-trifluoromethyl-cyclohexane Chemical and Physical Properties

Names and Identifiers

• trans-1-Isopropyl-4-trifluoromethyl-cyclohexane

• MDL： MFCD20233110
• Inchi： 1S/C10H17F3/c1-7(2)8-3-5-9(6-4-8)10(11,12)13/h7-9H,3-6H2,1-2H3
• InChI Key： HHCGYESIUPXICQ-UHFFFAOYSA-N
• SMILES： FC(C1CCC(C(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 194.12823503g/mol
• Monoisotopic Mass: 194.12823503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on trans-1-Isopropyl-4-trifluoromethyl-cyclohexane

Comprehensive Guide to trans-1-Isopropyl-4-trifluoromethyl-cyclohexane (CAS No. 52486-21-2): Properties, Applications, and Industry Insights

trans-1-Isopropyl-4-trifluoromethyl-cyclohexane (CAS No. 52486-21-2) is a specialized fluorinated cyclohexane derivative that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This compound, characterized by its unique isopropyl and trifluoromethyl functional groups, exhibits remarkable stability and lipophilicity, making it a valuable intermediate in synthetic chemistry. In recent years, the demand for fluorinated organic compounds has surged due to their enhanced bioavailability and metabolic resistance, aligning with trends in green chemistry and sustainable synthesis.

The structural configuration of trans-1-Isopropyl-4-trifluoromethyl-cyclohexane plays a pivotal role in its applications. The trans orientation of substituents on the cyclohexane ring ensures minimal steric hindrance, optimizing its reactivity in cross-coupling reactions. Researchers frequently explore this compound for drug discovery, particularly in designing CF3-containing bioactive molecules, a hot topic in medicinal chemistry forums. Its CAS No. 52486-21-2 is often searched alongside terms like "fluorinated building blocks" and "high-value chemical intermediates," reflecting its industrial relevance.

From a synthetic perspective, trans-1-Isopropyl-4-trifluoromethyl-cyclohexane is synthesized via catalytic hydrogenation or stereoselective reduction methods, with yields optimized through microwave-assisted synthesis—a technique gaining traction in lab-scale automation. Analytical techniques such as GC-MS and NMR spectroscopy confirm its purity, while computational studies (e.g., DFT calculations) predict its interaction with biological targets. These methodologies address frequent user queries like "how to characterize fluorinated cyclohexanes" or "best practices for trifluoromethyl group incorporation."

Environmental and regulatory considerations are critical when handling CAS No. 52486-21-2. While not classified as hazardous, its persistence in ecosystems warrants adherence to REACH compliance and OECD test guidelines. Industry discussions often highlight its role in bioisostere development, replacing traditional functional groups to improve drug efficacy—a trend mirrored in patent filings and AI-driven molecular design platforms.

In material science, trans-1-Isopropyl-4-trifluoromethyl-cyclohexane contributes to liquid crystal formulations and fluoropolymer modifiers, leveraging its thermal stability. Searches for "advanced fluorinated materials" or "low-energy surface coatings" frequently intersect with this compound’s applications. Future research may explore its utility in energy storage systems, capitalizing on the electronegativity of fluorine to enhance electrolyte performance.

To conclude, trans-1-Isopropyl-4-trifluoromethyl-cyclohexane (CAS No. 52486-21-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across industries, coupled with evolving synthetic strategies, ensures its prominence in scientific literature and commercial workflows. For researchers, understanding its structure-activity relationships and scalable production methods remains a priority, as evidenced by its recurring mention in high-impact journals and industry whitepapers.